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Cat. No.: B1262448

Get Quote

An in-depth examination of the far-red fluorescent dye TOTO-3, its applications in assessing

cell viability, apoptosis, and as a nuclear counterstain in fixed-cell imaging and flow cytometry.

Introduction
TOTO-3 is a high-affinity, dimeric cyanine nucleic acid stain characterized by its far-red

fluorescence. As a cell-impermeant dye, it cannot cross the intact plasma membranes of live

cells. This property makes it an invaluable tool for distinguishing between live and dead cells,

as it selectively stains cells with compromised membranes. Upon binding to double-stranded

DNA (dsDNA), TOTO-3 exhibits a significant increase in fluorescence, making it a highly

sensitive marker in various cell biology applications. Its long-wavelength excitation and

emission spectra minimize interference from cellular autofluorescence, rendering it ideal for

multicolor imaging experiments. This guide provides a comprehensive overview of TOTO-3,

including its physicochemical properties, detailed experimental protocols, and its application in

advanced cell analysis.

Core Principles and Mechanism of Action
TOTO-3 is a carbocyanine dimer that functions as a DNA intercalator. In an aqueous

environment and in the absence of nucleic acids, the dye is virtually non-fluorescent. However,
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upon encountering dsDNA, it inserts itself between the base pairs, a process known as

intercalation. This binding event leads to a conformational change in the dye molecule,

resulting in a dramatic enhancement of its fluorescence quantum yield.

The cell impermeability of TOTO-3 is central to its use as a viability stain. Healthy, viable cells

maintain an intact plasma membrane, which effectively excludes the dye. In contrast, dead or

late-stage apoptotic cells lose their membrane integrity, allowing TOTO-3 to enter, bind to the

nuclear DNA, and emit a bright fluorescent signal.

Quantitative Data
The spectral and photophysical properties of TOTO-3 are critical for designing and executing

experiments. The following table summarizes key quantitative data for TOTO-3 when bound to

dsDNA.

Property Value Units

Excitation Maximum (λex) 642 nm

Emission Maximum (λem) 660 nm

Molar Extinction Coefficient (ε) 154,100 cm⁻¹M⁻¹

Quantum Yield (Φ) 0.06 -

Applications in Cell Biology
TOTO-3's unique properties lend it to several key applications in cell biology:

Dead Cell Staining: Its most common application is to identify and quantify dead cells in a

population. This is crucial for assessing cytotoxicity, cell health, and the effects of drug

treatments.

Nuclear Counterstaining: In fixed and permeabilized cells, TOTO-3 serves as an excellent

nuclear counterstain. Its far-red emission is well-separated from commonly used green and

red fluorophores, facilitating multicolor imaging.
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Apoptosis Detection: When used in conjunction with other markers of apoptosis, such as the

mitochondrial membrane potential sensor JC-1, TOTO-3 can help distinguish between

viable, early apoptotic, and late apoptotic/necrotic cells.[1]

Experimental Protocols
Dead Cell Staining for Fluorescence Microscopy
This protocol outlines the procedure for identifying dead cells in a population using

fluorescence microscopy.

Materials:

TOTO-3 Iodide (1 mM solution in DMSO)

Phosphate-Buffered Saline (PBS)

Cell culture medium

Fluorescence microscope with appropriate filter sets (e.g., Cy5)

Methodology:

Prepare a fresh working solution of TOTO-3 in PBS or cell culture medium. A typical final

concentration ranges from 0.1 to 1.0 µM.

Wash the cells once with PBS to remove any interfering substances from the culture

medium.

Add the TOTO-3 staining solution to the cells and incubate for 15-30 minutes at room

temperature, protected from light.

The cells can be imaged directly without a wash step. Dead cells will exhibit bright nuclear

fluorescence.

Nuclear Counterstaining of Fixed Cells
This protocol describes the use of TOTO-3 as a nuclear counterstain in fixed and

permeabilized cells for immunofluorescence or other multi-labeling experiments.
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Materials:

Fixed and permeabilized cells on a coverslip or slide

TOTO-3 Iodide (1 mM solution in DMSO)

Phosphate-Buffered Saline (PBS)

RNase A solution (optional, to reduce cytoplasmic RNA staining)

Methodology:

Following the final wash step of your primary/secondary antibody incubation, prepare a 1 µM

TOTO-3 staining solution in PBS.

(Optional) To ensure specific nuclear staining, incubate the sample with RNase A solution

according to the manufacturer's protocol to degrade cytoplasmic RNA.

Add the TOTO-3 staining solution to the sample and incubate for 15-30 minutes at room

temperature, protected from light.

Wash the sample 2-3 times with PBS to remove unbound dye.

Mount the coverslip using an appropriate mounting medium and image.

Apoptosis and Necrosis Detection by Flow Cytometry
(TOTO-3 and JC-1)
This protocol enables the discrimination of viable, apoptotic, and necrotic cell populations by

co-staining with JC-1 (to assess mitochondrial membrane potential) and TOTO-3 (to assess

plasma membrane integrity).[1]

Materials:

Cell suspension

JC-1 (5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide)
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TOTO-3 Iodide (1 mM solution in DMSO)

Flow cytometry buffer (e.g., PBS with 1% BSA)

Flow cytometer with 488 nm and 633/640 nm lasers

Methodology:

Induce apoptosis in your cell line using a desired method. Include a negative control

(untreated cells) and a positive control for necrosis (e.g., heat-shocked cells).

Resuspend the cells in pre-warmed culture medium at a concentration of approximately 1 x

10⁶ cells/mL.

Add JC-1 to a final concentration of 1-5 µM and incubate at 37°C for 15-30 minutes in a CO₂

incubator.

Wash the cells once with flow cytometry buffer.

Resuspend the cells in flow cytometry buffer.

Add TOTO-3 to a final concentration of 0.1-0.5 µM and incubate for 10-15 minutes at room

temperature, protected from light.

Analyze the samples on a flow cytometer.

Viable cells: JC-1 aggregates (high red fluorescence) and low TOTO-3 signal.

Early apoptotic cells: JC-1 monomers (high green fluorescence, low red fluorescence) and

low TOTO-3 signal.

Late apoptotic/necrotic cells: JC-1 monomers (high green fluorescence, low red

fluorescence) and high TOTO-3 signal.[1]

Visualizations
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Workflow for Dead Cell Staining with TOTO-3
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Caption: Mechanism of TOTO-3 for dead cell identification.
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JC-1 and TOTO-3 Co-Staining for Apoptosis Detection

Flow Cytometry Readouts
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Caption: Experimental workflow for apoptosis analysis using JC-1 and TOTO-3.

Conclusion
TOTO-3 is a robust and versatile far-red fluorescent stain that is indispensable for modern cell

biology research. Its utility in clearly distinguishing live from dead cells, serving as a non-

interfering nuclear counterstain, and its role in multiparametric analyses such as apoptosis

detection make it a valuable tool for researchers, scientists, and drug development
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professionals. The detailed protocols and data presented in this guide provide a solid

foundation for the successful application of TOTO-3 in a variety of experimental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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